Cas no 1188365-73-2 ((R)-10-Methyl-9,10,11,12-tetrahydro-7-thia-4,9,12-triaza-naphtho[1,2-a]azulen-8-one)

• Product Name: (R)-10-Methyl-9,10,11,12-tetrahydro-7-thia-4,9,12-triaza-naphtho[1,2-a]azulen-8-one
• CAS No: 1188365-73-2
• MF: C₁₅H₁₃N₃OS
• MW: 283.348221540451
• CID: 6792566
• PubChem ID: 44517741
• Update Time: 2025-10-20

(R)-10-Methyl-9,10,11,12-tetrahydro-7-thia-4,9,12-triaza-naphtho[1,2-a]azulen-8-one Chemical and Physical Properties

Names and Identifiers

• (R)-10-methyl-9,10,11,12-tetrahydro-8H-[1,4]diazepino[5',6':4,5]thieno[3,2-f]quinolin-8-one
• F95921
• (R)-10-Methyl-9,10,11,12-tetrahydro-7-thia-4,9,12-triaza-naphtho[1,2-a]azulen-8-one
• BDBM50297122
• CHEMBL561334
• (R)-10-Methyl-9,10,11,12-tetrahydro-8H-[1,4]diaZepino[5,6:4,5]thieno[3,2-f]quinolin-8-one
• 1188365-73-2
• SCHEMBL16123317
• BKMFUDJYEMHEKH-MRVPVSSYSA-N

• Inchi： 1S/C15H13N3OS/c1-8-7-17-13-12-9-3-2-6-16-10(9)4-5-11(12)20-14(13)15(19)18-8/h2-6,8,17H,7H2,1H3,(H,18,19)/t8-/m1/s1
• InChI Key： BKMFUDJYEMHEKH-MRVPVSSYSA-N
• SMILES： S1C2C=CC3=C(C=CC=N3)C=2C2=C1C(N[C@H](C)CN2)=O

Computed Properties

• Exact Mass: 283.07793322g/mol
• Monoisotopic Mass: 283.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.3Ų

Additional information on (R)-10-Methyl-9,10,11,12-tetrahydro-7-thia-4,9,12-triaza-naphtho[1,2-a]azulen-8-one

Introduction to (R)-10-Methyl-9,10,11,12-Tetrahydro-7-Thia-4,9,12-Triaza-Naphtho[1,2-A]Azulen-8-One (CAS No. 1188365-73-2)

The compound (R)-10-Methyl-9,10,11,12-Tetrahydro-7-Thia-4,9,12-Triaza-Naphtho[1,2-A]Azulen-8-One, identified by the CAS registry number 1188365-73-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azulene derivatives, which are known for their unique bicyclic structures and diverse biological activities. The molecule's structure incorporates a naphthoazulene framework with a thia-triazine moiety, making it a promising candidate for drug development and material science applications.

Recent studies have highlighted the importance of azulene derivatives in medicinal chemistry due to their ability to modulate cellular pathways and exhibit anti-inflammatory, anti-cancerous, and neuroprotective properties. The inclusion of the thia-triazine group in this compound further enhances its functional versatility. Researchers have demonstrated that such modifications can significantly improve the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of (R)-10-Methyl-9,10,11,12-Tetrahydro-7-Thia-4,9,12-Triaza-Naphtho[1,2-A]Azulen-8-One involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The stereochemistry at the 8-position is crucial for determining the compound's biological activity. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, ensuring high purity and consistency in its production.

In terms of pharmacological applications, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to inhibit key enzymes involved in oxidative stress and inflammation has been extensively documented. Furthermore, its potential as a radiosensitizer in cancer therapy has been explored through in vitro experiments using various cancer cell lines.

The structural uniqueness of this compound also makes it an attractive candidate for material science applications. Its naphthoazulene core exhibits strong fluorescence properties under UV light, which could be harnessed for developing advanced sensors or imaging agents. Recent research has focused on optimizing its photophysical properties to enhance its utility in bioimaging technologies.

From an environmental perspective, the synthesis and application of this compound adhere to green chemistry principles. The use of recyclable catalysts and solvent systems minimizes waste generation during its production. Additionally, its biodegradability has been assessed under controlled conditions to ensure minimal ecological impact.

In conclusion, (R)-10-Methyl-9,10,11,12-Tetrahydro-7-Thia-4,9,12-Triaza-Naphtho[1,2-A]Azulen-8-One (CAS No. 1188365-73-2) represents a cutting-edge advancement in organic synthesis with multifaceted applications across medicine and materials science. Ongoing research continues to uncover new insights into its structure-function relationships and therapeutic potential.